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Compound of Interest

Compound Name: 13-Dehydroxyindaconitine

Cat. No.: B8100113

Independent Analysis of 13-
Acetoxyrolandrolide's Anticancer Activity

A comprehensive review of the published findings on the cytotoxic and pro-apoptotic effects of
the sesquiterpene lactone, 13-acetoxyrolandrolide, in colon cancer cells.

This guide provides a detailed examination of the anticancer properties of 13-
acetoxyrolandrolide, focusing on its mechanism of action as described in a key peer-reviewed
study. The information presented is intended for researchers, scientists, and professionals in
the field of drug development to facilitate further investigation and potential replication of the
reported findings.

Quantitative Analysis of Cytotoxicity

13-acetoxyrolandrolide has demonstrated significant cytotoxic effects against the HT-29 human
colon cancer cell line. The compound's potency is highlighted by its half-maximal effective
concentration (ED50) and its inhibitory concentration (IC50) against a key cellular transcription
factor.
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Mechanism of Action: Induction of Apoptosis

The primary anticancer mechanism of 13-acetoxyrolandrolide is the induction of apoptosis, or

programmed cell death, in cancer cells. This is achieved through the inhibition of the NF-kB

signaling pathway and oncogenic K-Ras, leading to a cascade of events that culminate in cell

death via the mitochondrial intrinsic pathway.[2]

Signaling Pathway Analysis

The study elucidates that 13-acetoxyrolandrolide targets the NF-kB signaling pathway, a critical

regulator of cell survival and proliferation in cancer. By inhibiting this pathway, the compound

promotes apoptosis. The proposed mechanism involves the downstream effects of K-Ras

inhibition, which leads to the suppression of IKK[3, a key kinase in the NF-kB pathway. This, in

turn, prevents the activation of NF-kB, thereby sensitizing the cancer cells to apoptosis.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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